2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)-N-(2-methoxybenzyl)acetamide

• IUPAC Name: 2-[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C20H18N2O5/c1-24-16-5-3-2-4-14(16)11-21-20(23)10-15-9-18(27-22-15)13-6-7-17-19(8-13)26-12-25-17/h2-9H,10-12H2,1H3,(H,21,23)
• InChI Key: QYKKVBRGRVXFCI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CC2=NOC(=C2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H18N2O5
• Molecular Weight: 366.4 g/mol

Description

The compound “2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)-N-(2-methoxybenzyl)acetamide” is a chemical compound that has been studied for its potential biological activities.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, new thiourea derivatives incorporating two benzo[d][1,3]dioxol-5-yl moieties have been synthesized through the reaction of two molecules of benzo[d][1,3]dioxol-5-yl isothiocyanate with one molecule of various diamino derivatives.

Scientific Research Applications

Synthesis and Evaluation as Corrosion Inhibitors

Two isoxazolidine derivatives, including one with a benzo[d][1,3]dioxol-5-yl component, were synthesized and evaluated as corrosion inhibitors for carbon steel in acid environments. Experimental and theoretical studies confirmed their effectiveness in inhibiting corrosion, with the benzo[d][1,3]dioxol-5-ylmethyl derivative showing superior performance. The presence of iodide ions was found to enhance the inhibition efficiency significantly, suggesting competitive co-adsorption on the steel surface. These findings indicate potential applications in corrosion prevention in industrial settings (Alhaffar, Umoren, Obot, & Ali, 2018).

Antitumor Activity of Benzothiazole Derivatives

A study synthesized twenty-five new acetamide derivatives bearing different heterocyclic ring systems, using a 2-(4-aminophenyl)benzothiazole structure. These compounds were screened for antitumor activity against various human tumor cell lines. Two compounds showed considerable anticancer activity, highlighting the potential of benzothiazole derivatives as anticancer agents. This research underscores the importance of structural modification in developing new therapeutic agents (Yurttaş, Tay, & Demirayak, 2015).

Microbial Transformation of Allelochemicals

Research reviewed the microbial transformation products of benzoxazolin-2-one (BOA) and its derivatives, including those with benzo[d][1,3]dioxol-5-yl components. These compounds are allelochemicals present in agricultural crops such as wheat, rye, and maize. Understanding the microbial transformation of these compounds in the soil can aid in exploiting their allelopathic properties for agricultural benefits, such as weed suppression and disease control (Fomsgaard, Mortensen, & Carlsen, 2004).